Cas no 1277175-88-8 (N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide)

• Product Name: N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide
• CAS No: 1277175-88-8
• MF: C₁₅H₉BrClNO₂
• MW: 350.594462156296
• CID: 1092540
• PubChem ID: 53244006
• Update Time: 2025-05-20

N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide
• N-(3-bromo-1-benzofuran-2-yl)-4-chlorobenzamide
• 1277175-88-8
• SCHEMBL25331916

• Inchi： 1S/C15H9BrClNO2/c16-13-11-3-1-2-4-12(11)20-15(13)18-14(19)9-5-7-10(17)8-6-9/h1-8H,(H,18,19)
• InChI Key： XQVIQNMSGQZGAI-UHFFFAOYSA-N
• SMILES： BrC1=C(NC(C2C=CC(=CC=2)Cl)=O)OC2C=CC=CC=21

Computed Properties

• Exact Mass: 348.951
• Monoisotopic Mass: 348.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 4.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide

Comprehensive Overview of N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide (CAS No. 1277175-88-8)

N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide (CAS No. 1277175-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzofuran and benzamide moieties, is widely studied for its potential applications in drug discovery and material science. The presence of both bromine and chlorine substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide has surged due to their versatility in designing bioactive molecules. Researchers are particularly interested in its role as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's CAS No. 1277175-88-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide involves multi-step organic reactions, often starting from 3-bromobenzofuran derivatives. Its crystallinity and solubility properties have been extensively analyzed to optimize its use in formulations. Notably, the compound's molecular weight and logP values are critical parameters for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, a hot topic in computational chemistry and AI-driven drug design.

From an industrial perspective, N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce such compounds, addressing the global push for reduced carbon footprints. This aligns with frequent search queries like "sustainable heterocyclic synthesis" and "green catalysts for brominated compounds."

In summary, N-(3-Bromobenzofuran-2-yl)-4-chlorobenzamide (CAS No. 1277175-88-8) represents a nexus of innovation in medicinal and industrial chemistry. Its structural features and applications resonate with contemporary trends such as precision medicine, environmental sustainability, and high-throughput screening, ensuring its continued prominence in scientific literature and patent filings.